Cas no 38275-42-2 (5-chloro-2-(methylsulfanyl)pyrimidine)

• Product Name: 5-chloro-2-(methylsulfanyl)pyrimidine
• CAS No: 38275-42-2
• MF: C₅H₅ClN₂S
• MW: 160.624598264694
• MDL: MFCD00489773
• CID: 298330
• PubChem ID: 329762599
• Update Time: 2025-06-09

5-chloro-2-(methylsulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,5-chloro-2-(methylthio)-
• 2-methylthio-5-chloropyrimidine
• 5-chloro-2-methylsulfanylpyrimidine
• 2-METHYLSULFANYL-5-CHLOROPYRIMIDINE
• 2-Methylthio-5-chlor-pyrimidin
• 5-Chlor-2-methylthiopyrimidin
• 5-Chloro-2-(methylthio)pyrimidine
• 5-chloro-2-methylsulfanyl-pyrimidine
• 5-chloro-2-(methylsulfanyl)pyrimidine
• 5-chloro-2-methylthiopyrimidine
• AK173629
• 2-(Methylthio)-5-chloropyrimidine
• SBB039316
• FCH835602
• AB06339
• Pyrimidine, 5-chloro-2-(methylthio)
• Pyrimidine, 5-chloro-2-(methylthio)-
• AKOS000267745
• YYQOYLZOMFNKKG-UHFFFAOYSA-N
• Perfluorooctanesulphonylchloride
• SCHEMBL2986066
• 5-Chloro-2-(methylthio)pyrimidine, 97%
• CS-0045903
• AS-37971
• DTXSID70406116
• MFCD00489773
• 38275-42-2
• DTXCID50356968
• XH1319

• MDL： MFCD00489773
• Inchi： 1S/C5H5ClN2S/c1-9-5-7-2-4(6)3-8-5/h2-3H,1H3
• InChI Key： YYQOYLZOMFNKKG-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1)SC

Computed Properties

• Exact Mass: 159.98600
• Monoisotopic Mass: 159.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.1

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Melting Point: 59-64 °C
• Boiling Point: 257.2±13.0 °C at 760 mmHg
• Flash Point: Not available
• PSA: 51.08000
• LogP: 1.85190

5-chloro-2-(methylsulfanyl)pyrimidine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 1759 8 / PGII
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• PackingGroup：Ⅱ
• Storage Condition：Sealed in dry,2-8°C(BD77372)

Additional information on 5-chloro-2-(methylsulfanyl)pyrimidine

5-Chloro-2-(Methylsulfanyl)Pyrimidine: A Comprehensive Overview

The compound with CAS No. 38275-42-2, commonly referred to as 5-chloro-2-(methylsulfanyl)pyrimidine, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its pyrimidine ring structure, which is a six-membered ring consisting of four carbon atoms and two nitrogen atoms. The methylsulfanyl group attached at the 2-position and the chlorine atom at the 5-position contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of 5-chloro-2-(methylsulfanyl)pyrimidine as a building block in the synthesis of various bioactive molecules. Its ability to undergo nucleophilic substitution and electrophilic aromatic substitution reactions makes it a versatile precursor in medicinal chemistry. For instance, researchers have explored its role in the development of kinase inhibitors, which are crucial in the treatment of cancer and other diseases.

The synthesis of 5-chloro-2-(methylsulfanyl)pyrimidine typically involves multi-step processes, including the preparation of intermediate compounds such as 2-amino-5-chloropyrimidine. The introduction of the methylsulfanyl group is often achieved through nucleophilic substitution reactions, where the amino group is replaced by a thioether group. This transformation is facilitated by the use of methyl sulfide under specific reaction conditions, ensuring high yields and purity.

From a pharmacological perspective, 5-chloro-2-(methylsulfanyl)pyrimidine has shown promising activity in preclinical studies. Its ability to modulate cellular signaling pathways has led to investigations into its potential as an anti-inflammatory agent. Recent research has demonstrated that this compound can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX), making it a candidate for the development of novel anti-inflammatory drugs.

In addition to its pharmacological applications, 5-chloro-2-(methylsulfanyl)pyrimidine has also been studied for its potential in materials science. Its aromatic structure and functional groups make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have explored its ability to form self-assembled monolayers and its compatibility with various surface modification techniques.

The stability and reactivity of 5-chloro-2-(methylsulfanyl)pyrimidine under different conditions have been extensively studied. These studies have revealed that the compound exhibits good thermal stability up to 180°C, making it suitable for high-temperature applications. Additionally, its resistance to oxidation under aerobic conditions has been noted, which is advantageous for its use in oxidative environments.

From an environmental standpoint, the biodegradation and toxicity profiles of 5-chloro-2-(methylsulfanyl)pyrimidine have been evaluated. Initial studies suggest that it is not highly toxic to aquatic organisms at concentrations typically encountered in industrial settings. However, further research is required to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, 5-chloro-2-(methylsulfanyl)pyrimidine (CAS No. 38275-42-2) is a multifaceted compound with applications spanning organic synthesis, pharmacology, and materials science. Its unique chemical properties and reactivity make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.